molecular formula C9H8F3NO B6292268 N-Methyl-3-(trifluoromethyl)benzenecarboxamide CAS No. 41882-19-3

N-Methyl-3-(trifluoromethyl)benzenecarboxamide

Cat. No. B6292268
CAS RN: 41882-19-3
M. Wt: 203.16 g/mol
InChI Key: ORKXMOMDYXMMNG-UHFFFAOYSA-N
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Description

“N-Methyl-3-(trifluoromethyl)benzenecarboxamide” is a chemical compound with the molecular formula C9H8F3NO . It is one of the many compounds that contain a trifluoromethyl group .


Molecular Structure Analysis

The molecular structure of “N-Methyl-3-(trifluoromethyl)benzenecarboxamide” consists of a benzene ring substituted with a trifluoromethyl group and a carboxamide group . The presence of these functional groups can significantly affect the compound’s properties and reactivity.


Physical And Chemical Properties Analysis

The physical and chemical properties of “N-Methyl-3-(trifluoromethyl)benzenecarboxamide” include its molecular weight, which is 203.16 . Other properties such as melting point, boiling point, and density were not found in the searched resources.

Scientific Research Applications

Crystallography and Crystal Chemistry

This compound has been used in the study of weak intermolecular interactions in trifluoromethyl substituted isomeric crystalline N-methyl-N-phenylbenzamides . The trifluoromethyl group can influence the crystal packing and the nature of weak intermolecular interactions .

Drug Discovery and Development

The trifluoromethyl group in this compound can improve drug potency. For example, a molecule with a -CF3 group, attached to a tertiary stereogenic center in a hetero aliphatic ring, exhibited improved drug potency toward reverse transcriptase enzyme inhibition .

Synthesis of 6-Substituted Purines

3-(Trifluoromethyl)benzylamine, a related compound, has been used in the preparation of 6-substituted purines . This suggests that N-methyl-3-(trifluoromethyl)benzamide could potentially be used in similar synthetic pathways.

Search for Antidiabetic Agents

A series of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives was prepared as part of a search for antidiabetic agents . The trifluoromethyl group in N-methyl-3-(trifluoromethyl)benzamide could potentially enhance the antidiabetic activity of these derivatives.

Early Discovery Research

Sigma-Aldrich provides this compound to early discovery researchers as part of a collection of rare and unique chemicals . This suggests that it could have potential applications in various fields of early-stage scientific research.

properties

IUPAC Name

N-methyl-3-(trifluoromethyl)benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8F3NO/c1-13-8(14)6-3-2-4-7(5-6)9(10,11)12/h2-5H,1H3,(H,13,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ORKXMOMDYXMMNG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC(=O)C1=CC(=CC=C1)C(F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8F3NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701288315
Record name N-Methyl-3-(trifluoromethyl)benzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701288315
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

203.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-methyl-3-(trifluoromethyl)benzamide

CAS RN

41882-19-3
Record name N-Methyl-3-(trifluoromethyl)benzamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=41882-19-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name N-Methyl-3-(trifluoromethyl)benzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701288315
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name N-methyl-3-(trifluoromethyl)benzamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Synthesis routes and methods

Procedure details

A 2M methylamine-THF solution (20 ml) was added to a solution of triethylamine (7 ml) in dichloromethane (70 ml), a solution of 3-(trifluoromethyl)benzoyl chloride (5.0 g) in dichloromethane (30 ml) was added dropwise thereto under ice cooling, followed by stirring at room temperature for 72 hours. The reaction solution was poured into water, followed by extraction with chloroform. The organic layer was washed with saturated aqueous sodium bicarbonate solution and then saturated brine in this order and dried over anhydrous magnesium sulfate, and the solvent was then evaporated under reduced pressure. The residue was dissolved again in ethyl acetate, washed with saturated aqueous sodium bicarbonate solution and then saturated brine in this order, and dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The resulting solid was washed with diisopropylether, to obtain, as a colorless solid, N-methyl-3-(trifluoromethyl)benzamide (1.34 g).
Name
methylamine THF
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
7 mL
Type
reactant
Reaction Step One
Quantity
70 mL
Type
solvent
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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